Cas no 885521-45-9 (3-Iodo-6-methoxy-4-methyl-1H-indazole)

3-Iodo-6-methoxy-4-methyl-1H-indazole structure
885521-45-9 structure
Product Name:3-Iodo-6-methoxy-4-methyl-1H-indazole
CAS No:885521-45-9
MF:C9H9IN2O
MW:288.085034132004
MDL:MFCD07781493
CID:1033228
PubChem ID:24728786
Update Time:2025-04-20

3-Iodo-6-methoxy-4-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-6-methoxy-4-methyl-1H-indazole
    • 3-IODO-6-METHOXY-4-METHYL (1H)INDAZOLE
    • 3-iodo-6-methoxy-4-methyl-2H-indazole
    • DTXSID60646483
    • PS-17867
    • 885521-45-9
    • CS-0359880
    • AKOS016010867
    • DB-331360
    • MDL: MFCD07781493
    • Inchi: 1S/C9H9IN2O/c1-5-3-6(13-2)4-7-8(5)9(10)12-11-7/h3-4H,1-2H3,(H,11,12)
    • InChI Key: LWNLZEJMICNYQJ-UHFFFAOYSA-N
    • SMILES: IC1=C2C(C=C(C=C2C)OC)=NN1

Computed Properties

  • Exact Mass: 287.97596g/mol
  • Monoisotopic Mass: 287.97596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Density: 1.829±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),

3-Iodo-6-methoxy-4-methyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I738108-1mg
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9
1mg
$ 50.00 2022-06-04
TRC
I738108-2mg
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9
2mg
$ 65.00 2022-06-04
TRC
I738108-10mg
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9
10mg
$ 115.00 2022-06-04
Chemenu
CM150701-1g
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
1g
$463 2021-08-05
Alichem
A269001207-250mg
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
250mg
$198.00 2023-08-31
Alichem
A269001207-1g
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
1g
$514.80 2023-08-31
eNovation Chemicals LLC
Y0978052-5g
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
5g
$1350 2024-08-02
Chemenu
CM150701-1g
3-Iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
1g
$*** 2023-03-31
eNovation Chemicals LLC
K14367-1g
3-iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
1g
$863 2024-05-24
eNovation Chemicals LLC
K14367-5g
3-iodo-6-methoxy-4-methyl-1H-indazole
885521-45-9 95%
5g
$2567 2024-05-24

3-Iodo-6-methoxy-4-methyl-1H-indazole Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.